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For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the principal techniques

used to measure atmospheric ozone concentrations. Understanding these methods is crucial

for atmospheric research, climate modeling, and assessing the environmental impact of various

compounds, which can be relevant for drug development professionals in evaluating the

broader environmental context of their work.

Ground-Based Remote Sensing: Spectrophotometry
Ground-based spectrophotometers are the cornerstone of long-term ozone monitoring,

providing reliable data on the total ozone column.[1] These instruments measure the

differential absorption of ultraviolet (UV) solar radiation by ozone in the atmosphere.[2][3]

Dobson Ozone Spectrophotometer
The Dobson spectrophotometer, developed in the 1920s, is the standard instrument for ground-

based total ozone monitoring.[1][4] It measures the relative intensity of sunlight at two different

UV wavelengths—one that is strongly absorbed by ozone and one that is weakly absorbed.[2]

[3] The difference in the intensities of these wavelength pairs is used to calculate the total

amount of ozone in a vertical column of the atmosphere above the instrument.[2][3][5]

Application Note: The Dobson spectrophotometer provides the longest historical record of total

column ozone, making it invaluable for long-term trend analysis.[6][7] While highly accurate
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and stable, these instruments require manual operation, which can be a limitation.[6]

Experimental Protocol: Total Column Ozone Measurement (Direct Sun)

Instrument Setup and Calibration:

Ensure the Dobson spectrophotometer is properly calibrated against a reference

instrument. This is typically done through inter-comparison campaigns.

Level the instrument and ensure it is oriented correctly towards the sun.

Wavelength Selection:

Select the appropriate wavelength pair for the measurement. The standard pairs are

denoted as A (305.5/325.0 nm), C (311.5/332.4 nm), and D (317.5/339.9 nm).[3][7]

Observation:

Direct the instrument's sun director to align with the direct solar beam.

The instrument's internal optics split the incoming light into the two selected wavelengths.

A photomultiplier tube detects the intensity of each wavelength.[3]

Data Acquisition:

The instrument measures the ratio of the intensities of the two wavelengths.

This ratio is used in conjunction with the known ozone absorption coefficients and the

solar zenith angle to calculate the total column ozone.

Data Expression:

Total ozone is expressed in Dobson Units (DU). One DU is equivalent to a 0.01 mm thick

layer of pure ozone at standard temperature and pressure.[8]
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The Brewer spectrophotometer is a more modern, automated instrument that also measures

total column ozone using UV absorption principles.[9][10] It utilizes a diffraction grating to

select five specific UV wavelengths for measurement (306.3, 310.1, 313.5, 316.8, and 320.1

nm).[11][12]

Application Note: The Brewer spectrophotometer's automation allows for continuous,

unattended measurements, making it a key component of modern ozone monitoring networks.

[10][13] In addition to ozone, it can also measure sulfur dioxide (SO2) and nitrogen dioxide

(NO2).[12] Its accuracy for total ozone is generally within ±1%.[9]

Experimental Protocol: Automated Total Column Ozone Measurement

Instrument Setup:

Install the Brewer spectrophotometer on a stable, level platform with a clear view of the

sky.

Connect the instrument to a data acquisition system.

Automated Operation:

The instrument automatically tracks the sun's position throughout the day.[10]

It performs a series of measurements at predefined intervals.

Measurement Cycle:

The instrument measures the intensity of the five operational UV wavelengths from direct

sunlight.

It also performs internal calibrations using a standard lamp and a mercury lamp for

wavelength calibration.[12]

Data Processing:

The instrument's software uses a sophisticated algorithm to calculate total column ozone
from the measured UV intensities, accounting for factors like Rayleigh scattering and

aerosol effects.
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The data is automatically recorded and can be transmitted to a central database.

In-Situ Measurements: Ozonesondes
Ozonesondes are lightweight, balloon-borne instruments that provide detailed vertical profiles

of ozone concentration from the surface up to altitudes of about 35 km.[1][14][15] They are the

only instruments capable of producing high-resolution vertical ozone profiles without relying on

sunlight.[14]

Application Note: Ozonesonde measurements are crucial for understanding the vertical

distribution of ozone, particularly in the stratosphere and troposphere.[16] They are essential

for validating satellite ozone data and for studying atmospheric transport processes.[16]

Experimental Protocol: Electrochemical Concentration Cell (ECC) Ozonesonde Launch

Initial Preparation (10-14 Days Before Flight):

Clean the ozonesonde's cell, tubing, and pump block.

Condition the sensor by running it with high ozone concentrations for 30 minutes.[17]

Day of Flight Preparation:

Prepare fresh cathode (1% potassium iodide solution) and anode solutions.[14]

Fill the sensor cell with 3.0 mL of the cathode solution.[14]

Interface the ozonesonde with a meteorological radiosonde, which measures pressure,

temperature, and humidity.[14]

Perform a final calibration and background check.

Launch:

Attach the ozonesonde and radiosonde package to a weather balloon.

Release the balloon. The balloon will ascend at a rate of about 5 m/s.[15]
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Data Collection:

As the balloon ascends, the ozonesonde's pump draws in ambient air.[14]

Ozone in the air reacts with the potassium iodide solution, generating an electrical current

proportional to the ozone concentration.[14][15]

The radiosonde transmits the ozone data, along with meteorological data, to a ground

receiving station in real-time.[14]

Data Analysis:

The received data is processed to create a vertical profile of ozone partial pressure as a

function of altitude.

The total column ozone can be calculated by integrating this profile.[14]

Satellite-Based Remote Sensing
Satellites provide a global perspective on atmospheric ozone distribution. Instruments on board

satellites measure ozone by observing the backscattered UV radiation from the Earth's

atmosphere or surface.[2][8]

Application Note: Satellite measurements are essential for monitoring the global ozone layer,

including the Antarctic ozone hole.[18] They provide daily global maps of total column ozone.

While powerful for their spatial coverage, they require validation from ground-based and in-situ

measurements.

Key Satellite Instruments:

Total Ozone Mapping Spectrometer (TOMS): A pioneering instrument that provided long-

term global ozone data.[8]

Ozone Monitoring Instrument (OMI): Currently in operation, providing high-resolution global

ozone maps.[1][8]

TROPOspheric Monitoring Instrument (TROPOMI): A newer instrument on the Sentinel-5

Precursor satellite that measures ozone and other trace gases with high spatial resolution.
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[19]

Measurement Principle:

Observation: The satellite instrument measures the spectrum of UV radiation scattered back

into space by the Earth's atmosphere.

Data Retrieval: The amount of ozone is determined by the degree of absorption at specific

UV wavelengths that are sensitive to ozone.

Data Products: The processed data provides information on total column ozone and, in

some cases, vertical profiles of ozone concentration.

LIDAR (Light Detection and Ranging)
LIDAR is a remote sensing technique that uses laser beams to measure atmospheric

properties. For ozone measurement, the Differential Absorption Lidar (DIAL) technique is

employed.[20]

Application Note: LIDAR provides high-resolution vertical profiles of ozone in the troposphere

and stratosphere.[21] It is a powerful tool for studying ozone dynamics and transport,

particularly for investigating sources of high surface ozone concentrations.[22]

Experimental Protocol: Differential Absorption Lidar (DIAL)

Laser Transmission:

Two laser beams with slightly different wavelengths are transmitted into the atmosphere.

One wavelength is strongly absorbed by ozone ("on-line"), and the other is weakly

absorbed ("off-line").[20]

Backscatter Detection:

A telescope collects the laser light that is backscattered by air molecules and aerosols.

A detector measures the intensity of the backscattered light for both wavelengths.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://developers.google.com/earth-engine/datasets/catalog/sentinel
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.youtube.com/watch?v=35kZDDRbE7E
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.youtube.com/watch?v=zS3T-4Pnde8
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://repository.library.noaa.gov/view/noaa/68826
https://www.benchchem.com/product/b167849?utm_src=pdf-body
https://www.youtube.com/watch?v=35kZDDRbE7E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

The difference in the intensity of the backscattered light between the on-line and off-line

wavelengths is used to calculate the ozone concentration as a function of altitude.[20]

The time it takes for the light to travel to a certain altitude and back provides the range

information, allowing for the creation of a vertical profile.

Quantitative Data Summary
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Caption: Workflow for Dobson Spectrophotometer Measurement.
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Caption: Workflow for Ozonesonde Measurement.
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Caption: Interrelationship of Ozone Measurement Techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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12. Brewer MkIV [gml.noaa.gov]

13. KMI - The Brewer spectrophotometers [meteo.be]

14. Ozone and Water Vapor - NOAA Global Monitoring Laboratory [gml.noaa.gov]

15. Measuring the concentration of ozone - ESKP [eskp.de]

16. KMI - Ozonesondes [ozone.meteo.be]

17. Ozonesonde Instructions [patrickcullis.com]

18. Ozone depletion - Wikipedia [en.wikipedia.org]

19. Sentinel Collections in Earth Engine  |  Earth Engine Data Catalog  |  Google for
Developers [developers.google.com]

20. youtube.com [youtube.com]

21. youtube.com [youtube.com]

22. repository.library.noaa.gov [repository.library.noaa.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Measuring
Atmospheric Ozone Concentrations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167849#techniques-for-measuring-atmospheric-
ozone-concentrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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